Cas no 2067310-57-8 (methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate)

• Product Name: methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate
• CAS No: 2067310-57-8
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 6223135
• PubChem ID: 131240109
• Update Time: 2025-10-29

methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate
• EN300-1453793
• 2067310-57-8

• Inchi： 1S/C11H11BrO2/c1-8-7-10(12)5-3-9(8)4-6-11(13)14-2/h3-7H,1-2H3/b6-4+
• InChI Key： TZDJRWNSKZDLLZ-GQCTYLIASA-N
• SMILES： BrC1C=CC(/C=C/C(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate

Introduction to Methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate (CAS No. 2067310-57-8)

Methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate, a compound with the chemical formula C₁₁H₁₁BrO₂, is a significant molecule in the field of pharmaceutical chemistry and synthetic biology. This compound, identified by its unique CAS number 2067310-57-8, has garnered attention due to its structural complexity and potential biological activities. The presence of a β-keto ester moiety and a 4-bromo-2-methylphenyl substituent makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of Methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate features a conjugated system that enhances its reactivity and interaction with biological targets. The E-configured double bond at the propenoate position contributes to its ability to participate in various chemical reactions, including Michael additions, aldol condensations, and enolate formation. These reactions are crucial in the development of novel drug candidates and have been extensively studied in recent years.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. Methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate has been explored as a potential scaffold for designing new therapeutic agents. Its aromatic ring system and electron-withdrawing groups provide a favorable environment for interactions with enzymes and receptors, making it an attractive candidate for drug discovery.

One of the most promising applications of Methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. Researchers have demonstrated that compounds containing a β-keto ester moiety can effectively inhibit kinase activity by binding to specific residues on the enzyme's active site. The 4-bromo substituent in Methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate further enhances its binding affinity by forming hydrophobic interactions with the kinase pocket.

The synthesis of Methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between aromatic aldehydes and β-keto esters, followed by bromination and esterification steps. Advances in synthetic methodologies have enabled the production of this compound in larger quantities, facilitating further research into its biological activities.

In addition to its potential as a kinase inhibitor, Methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate has been investigated for its antimicrobial properties. Studies have shown that compounds with similar structural features can exhibit activity against bacteria, fungi, and even some viruses. The conjugated system and electron-withdrawing groups in Methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate contribute to its ability to disrupt microbial cell membranes and interfere with essential metabolic processes.

The pharmaceutical industry has been increasingly interested in developing novel antimicrobial agents due to the rise of antibiotic-resistant strains. Methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate represents a promising candidate for this effort. Its unique structure allows for selective targeting of microbial pathogens while minimizing toxicity to human cells. This makes it an attractive option for treating infections caused by resistant bacteria or those requiring alternative therapeutic approaches.

The use of computational chemistry techniques has also played a significant role in understanding the biological activity of Methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate. Molecular docking studies have been conducted to predict how this compound interacts with target proteins such as kinases and microbial enzymes. These studies provide valuable insights into the binding affinities and mechanisms of action, guiding the design of more effective derivatives.

In conclusion, Methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enoate is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing new drug candidates targeting various diseases. The growing body of research on this compound highlights its importance as a tool for exploring novel therapeutic strategies. As synthetic methodologies continue to advance, the accessibility of Methyl (2E)-3-(4-bromo-2-methylphenyl)prop-2-enolate will further drive innovation in drug discovery and development.